Cas no 93026-72-3 ([4-(dimethylamino)phenyl]-(4-methylphenyl)methanol)

• Product Name: [4-(dimethylamino)phenyl]-(4-methylphenyl)methanol
• CAS No: 93026-72-3
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• MDL: MFCD06201240
• CID: 1980892
• PubChem ID: 2758509
• Update Time: 2025-05-20

[4-(dimethylamino)phenyl]-(4-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• [4-(dimethylamino)phenyl]-(4-methylphenyl)methanol
• (4-dimethylaminophenyl)-(4-methylphenyl)methanol
• CTK6B7815
• 4-dimethylamino-4'-methylbenzhydrol
• 4-(Dimethylamino)-4'-methylbenzhydrol
• AC1MBYBO
• KB-187510
• DTXSID90374363
• 93026-72-3
• AKOS013209718
• (4-(dimethylamino)phenyl)(p-tolyl)methanol
• DTXCID30325394

• MDL： MFCD06201240
• Inchi： 1S/C16H19NO/c1-12-4-6-13(7-5-12)16(18)14-8-10-15(11-9-14)17(2)3/h4-11,16,18H,1-3H3
• InChI Key： OFZQBJHOCXPUMM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=CC=1)C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 241.14700
• Monoisotopic Mass: 241.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47000
• LogP: 3.14270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on [4-(dimethylamino)phenyl]-(4-methylphenyl)methanol

Comprehensive Guide to [4-(dimethylamino)phenyl]-(4-methylphenyl)methanol (CAS No. 93026-72-3): Properties, Applications, and Market Insights

[4-(Dimethylamino)phenyl]-(4-methylphenyl)methanol (CAS No. 93026-72-3) is a specialized organic compound with significant applications in pharmaceuticals, materials science, and chemical synthesis. This compound, often referred to as a tertiary alcohol derivative, features a unique molecular structure combining a dimethylamino group and a methylphenyl moiety. Its versatility makes it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

The growing interest in [4-(dimethylamino)phenyl]-(4-methylphenyl)methanol is driven by its role in developing photoactive compounds and organic electronics. Researchers are exploring its potential in OLEDs (Organic Light-Emitting Diodes) and photovoltaic cells, where its electron-donating properties enhance device efficiency. Additionally, its application in fluorescent probes for biological imaging has garnered attention in the life sciences community.

From a chemical perspective, CAS No. 93026-72-3 exhibits notable stability under ambient conditions, making it suitable for industrial-scale processes. Its solubility in common organic solvents like ethanol, acetone, and dichloromethane facilitates its use in various synthetic routes. The compound's melting point and thermal stability have been extensively studied to optimize its performance in high-temperature applications.

Recent advancements in green chemistry have highlighted the potential of [4-(dimethylamino)phenyl]-(4-methylphenyl)methanol as a sustainable building block. Its compatibility with catalytic processes reduces the need for hazardous reagents, aligning with global trends toward environmentally friendly manufacturing. This aspect is particularly relevant given the increasing regulatory focus on chemical safety and waste reduction.

The pharmaceutical industry has also shown interest in CAS No. 93026-72-3 due to its structural similarity to chiral auxiliaries and drug intermediates. Preliminary studies suggest its utility in synthesizing central nervous system (CNS) agents, though further clinical validation is required. This aligns with the rising demand for novel therapeutic compounds in neurology and psychiatry.

Market analysts project steady growth for [4-(dimethylamino)phenyl]-(4-methylphenyl)methanol, driven by expanding applications in advanced materials and specialty chemicals. Key manufacturers are investing in process optimization to meet the increasing demand from Asia-Pacific and North American markets. The compound's supply chain remains robust, with stringent quality controls ensuring consistency across batches.

For researchers and industry professionals, understanding the spectroscopic properties of 93026-72-3 is crucial. Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data confirm its purity and structural integrity, while HPLC analysis guarantees compliance with regulatory standards. These analytical techniques are essential for applications requiring high-purity chemicals.

In conclusion, [4-(dimethylamino)phenyl]-(4-methylphenyl)methanol represents a multifaceted compound with expanding industrial relevance. Its integration into cutting-edge technologies and alignment with sustainability goals position it as a compound of significant future potential. Ongoing research will likely uncover additional applications, further solidifying its role in modern chemistry.